BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Molecular
Weight Determination of BPU-11

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BPU-11

Cat. No.: B15615318

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for determining
the molecular weight of BPU-11, a significant ligand for the HCN4 ion channel. BPU-11, with
the chemical formula C32H31Ns0O, is identified as 1-{1-[(3-Cyanophenyl)methyl]piperidin-4-yl}-3-
(2-phenylphenyl)-1-(pyridin-3-ylmethyl)urea.[1][2][3] Its characterization is a critical step in
research and development, ensuring sample purity and confirming its identity. This document
outlines the theoretical and practical approaches to accurately establish its molecular weight,
which is reported to be approximately 501.62 g/mol .[1]

Introduction to BPU-11 and the Importance of
Molecular Weight Determination

BPU-11 is a small molecule that functions as a ligand for the HCN4 (Hyperpolarization-
activated cyclic nucleotide-gated channel 4).[3] As an HCN4 CLP ligand, it is capable of
modulating channel function, a property of significant interest in cardiovascular and
neurological research.[3] Accurate determination of the molecular weight of BPU-11 is a
fundamental aspect of its analytical characterization. It serves to:

o Confirm Chemical Identity: Verifying that the synthesized or procured compound is indeed
BPU-11.

o Assess Purity: Identifying the presence of impurities or degradation products.
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e Support Structural Elucidation: Providing a foundational piece of data for more complex
structural analyses like NMR and X-ray crystallography.

» Ensure Reproducibility: Guaranteeing consistency across different batches for reliable
experimental results.

Physicochemical Properties of BPU-11

A summary of the key quantitative data for BPU-11 is presented in the table below for easy

reference.

Property Value Source
1-{1-{(3-

Chemical Name Z);ingize;zgr:r;?;?\ﬁ?selndm [2]
(pyridin-3-ylmethyl)urea

Alias Biphenyl Urea 11 [11[2]

Molecular Formula C32H31Ns0 [11121[3]

Theoretical Molecular Weight 501.62 g/mol [1]

CAS Number 909664-41-1 [21[31[4]

Experimental Protocols for Molecular Weight
Determination

The determination of the molecular weight of a small molecule like BPU-11 is most commonly
and accurately achieved through mass spectrometry.[5][6] Chromatographic methods can also
be employed, particularly for purity assessment in conjunction with molecular weight
estimation.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules.[5][7] It is the gold standard for determining the molecular weight of
small molecules due to its high accuracy and sensitivity.[5]
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ESI is a soft ionization technique that is well-suited for polar molecules like BPU-11, allowing
for the analysis of intact molecules with minimal fragmentation.

e Sample Preparation:
o Dissolve 1-2 mg of BPU-11 in 1 mL of a suitable solvent (e.g., acetonitrile or methanol).

o Prepare a dilute solution (e.g., 1-10 uM) of BPU-11 in a solvent compatible with mass
spectrometry, such as 50:50 acetonitrile:water with 0.1% formic acid. The formic acid aids
in the protonation of the molecule.

¢ Instrumentation and Analysis:

o Introduce the sample solution into the ESI-MS system via direct infusion or through a

liquid chromatography (LC) system.

o Set the mass spectrometer to operate in positive ion mode to detect protonated molecules
(M+H]).

o Acquire the mass spectrum over a relevant m/z range (e.g., 100-1000 m/z).

o Data Interpretation:
o The primary ion expected for BPU-11 is the protonated molecule, [C32H31NsO + H]*.
o The expected m/z value would be approximately 502.63.

o The presence of a prominent peak at this m/z value confirms the molecular weight of
BPU-11.

High-Performance Liquid Chromatography (HPLC)

While HPLC is primarily a separation technique, it can be used in conjunction with a mass
spectrometer (LC-MS) to both separate BPU-11 from any impurities and confirm its molecular

weight simultaneously.

e Sample Preparation:
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o Prepare a stock solution of BPU-11 (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

o Dilute the stock solution to a working concentration (e.g., 10-100 pug/mL) with the mobile
phase.

o Chromatographic Conditions:

o Column: A C18 reverse-phase column is typically suitable for a molecule with the polarity
of BPU-11.

o Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with
0.1% formic acid (Solvent B).

o Flow Rate: 0.5-1.0 mL/min.
o Injection Volume: 5-10 pL.
e Mass Spectrometry Detection:
o Couple the HPLC eluent to an ESI-MS detector.

o Monitor for the expected [M+H]* ion of BPU-11 at the appropriate retention time.

Visualizations
Logical Workflow for BPU-11 Molecular Weight
Confirmation

The following diagram illustrates the logical workflow for confirming the molecular weight of a
BPU-11 sample.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

BPU-11 Sample

Dissolve in appropriate solvent
(e.g., Acetonitrile/Methanol)

Prepare dilute solution for analysis
(e.g., 1-10 pMm)

Purity Check Needed Direct MW Confirmation

Direct Infusion ESI-MS

Data Acquisition & Interpretation

Acquire Mass Spectrum
(Positive lon Mode)

Identify [M+H]* peak at
m/z ~502.63

No Match

Molecular Weight Mismatch

Molecular Weight Confirmed (Further Investigation)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BPU-11
(Ligand)

Binds to

Cell Membrane

/ Alters

lon Flow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Weight
Determination of BPU-11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615318#bpu-11-molecular-weight-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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